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Compound of Interest
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Introduction

Methylsulfate, the mono-methyl ester of sulfuric acid, is an anionic organic compound that can
be introduced into the environment through various industrial processes. Understanding its
environmental fate and degradation is crucial for assessing its potential ecological impact. This
technical guide provides a comprehensive overview of the current scientific knowledge on the
abiotic and biotic degradation pathways of methylsulfate, its environmental persistence, and
the methodologies used to study these processes.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
predicting its environmental behavior. Key properties of methylsulfate are summarized below.
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Property Value Reference
Molecular Formula CH304S~

Molecular Weight 111.1 g/mol

Water Solubility High [1]

Vapor Pressure Low (as a salt)

pKa Strong acid

Abiotic Degradation: Hydrolysis

Hydrolysis is a primary abiotic degradation pathway for methylsulfate in aquatic environments.
The rate of this reaction is significantly influenced by pH and temperature. The ultimate
products of methylsulfate hydrolysis are methanol and sulfuric acid.[2]

Hydrolysis Kinetics

The hydrolysis of methylsulfate is subject to catalysis by both acids and alkalis, while it
proceeds at a very slow rate under neutral pH conditions.[2][3]

Table 1: Hydrolysis Rate Constants and Half-Lives for Methylsulfate at 25°C

Rate Constant (k)

Condition (s-) Half-Life (t2) Reference
-

1 MHCI 1.7x10°8 ~1.3 years [3]

Neutral (uncatalyzed) 2x10™1 ~1,100 years [4]

1 M KOH 8.3x 108 ~0.26 years [3]

Note: The data for acidic and alkaline conditions were extrapolated from experiments

conducted at elevated temperatures.

Experimental Protocol for Determining Hydrolysis Rate
(Following OECD Guideline 111)
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The Organization for Economic Co-operation and Development (OECD) Guideline 111
provides a standardized method for testing the hydrolysis of chemicals as a function of pH.

Objective: To determine the rate of hydrolytic degradation of methylsulfate in sterile aqueous
buffer solutions at various pH values (typically 4, 7, and 9) and temperatures.

Methodology:

Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

o Test Substance Addition: Add a known concentration of methylsulfate to each buffer
solution. The concentration should be low enough to be environmentally relevant and not
exceed its water solubility.

¢ Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C, 50°C).
o Sampling: At appropriate time intervals, withdraw aliquots from each solution.

e Analysis: Analyze the concentration of methylsulfate and any potential degradation
products (e.g., methanol) in the samples using a validated analytical method such as High-
Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS).

o Data Analysis: Determine the rate constant (k) and the half-life (t*2) of hydrolysis at each pH
and temperature by plotting the concentration of methylsulfate versus time.

Workflow for Hydrolysis Testing (OECD 111)
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Caption: Workflow for determining the hydrolysis rate of methylsulfate.

Biodegradation

Biodegradation is a key process in the environmental degradation of methylsulfate, mediated
by various microorganisms. The pathways and rates of biodegradation can vary depending on
the microbial species and environmental conditions.
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Aerobic Biodegradation Pathways

Two distinct aerobic biodegradation pathways for methylsulfate have been identified in
different bacterial genera.

Agrobacterium sp. M3C degrades methylsulfate using a mono-oxygenase enzyme in an
oxygen-dependent process. This pathway does not involve a sulfatase.[5] The proposed
pathway involves the following steps:

o Mono-oxygenation: Methylsulfate is oxidized to methanediol monosulfate.

o Sulfate Elimination: Methanediol monosulfate spontaneously eliminates sulfate (SO42™) to
form formaldehyde.

o Assimilation: Formaldehyde is then assimilated into central metabolism via the serine
pathway, leading to the formation of formate, serine, and glycine.[5]

Biodegradation Pathway of Methylsulfate by Agrobacterium sp. M3C
Mono-oxygenase
Methylsulfate *02 - Methanediol monosulfate +S04(2:) P Formaldehyde
Sulfatase
+ H20 Methanol C1 Metabolism Biomass
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylsulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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